Crovatin

• Molecular Formula: C21H26O6
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C21H26O6/c1-11-5-7-20-15-4-3-13(16(20)17(22)23-2)25-18(20)27-19-21(11,15)9-14(26-19)12-6-8-24-10-12/h6,8,10-11,13-16,18-19H,3-5,7,9H2,1-2H3
• InChIKey: GRJSIUBKDJRQIL-UHFFFAOYSA-N

Crovatin Procurement Guide: CAS 142409-09-4 as a Validated neo-Clerodane Diterpenoid Scaffold for Anticancer and Anti-inflammatory Research

Crovatin (CAS 142409-09-4) is a naturally occurring neo-clerodane diterpenoid, first isolated from the stem bark of Croton levatii and later identified in multiple Croton species including C. oblongifolius and C. oblongus (syn. C. laevifolius) [1]. Its chemical formula is C21H26O6, with a molecular weight of 374.43 g/mol . Characterized by a tetraepoxy-clerodane skeleton featuring a furan ring and a methyl ester moiety, crovatin serves as a validated scaffold for semi-synthetic derivatization and a reference standard in phytochemical investigations of the Euphorbiaceae family [2].

1

Non-cytotoxic neo-clerodane scaffold suitable for derivatization-based SAR and pro-drug activation research

2

Rigorously validated absolute stereochemistry via ECD/TDDFT, supporting configurational reference and docking studies

3

Multi-species Croton occurrence and conserved NMR signatures enable use as a phytochemical marker

4

Demonstrated semi-synthetic tractability with six reported derivatives across four reaction types

• [1] Moulis C, Bon M, Jaud J, Fouraste I. Crovatin, a furanoid diterpene from Croton levatii. Phytochemistry. 1992;31(4):1421-1423. View Source
• [2] Aziz AN, Ismail NH, Halim SNA, Looi CY, Anouar EH, Langat MK, Mulholland D, Awang K. Laevifins A–G, clerodane diterpenoids from the Bark of Croton oblongus Burm.f. Phytochemistry. 2018;156:193-200. View Source

Why Crovatin Cannot Be Simply Substituted with Other Croton-Derived Diterpenoids

Closely related clerodane diterpenoids isolated from the same Croton species—such as croblongifolin, laevifins A–G, and nidorellol—exhibit divergent biological activity profiles despite sharing a common biosynthetic origin [1]. For instance, croblongifolin demonstrates significant cytotoxicity across multiple human tumor cell lines, while crovatin itself shows negligible direct cytotoxicity in the same assay systems [2]. Conversely, crovatin derivatives (e.g., compounds 3 and 8) display millimolar inhibitory activity against HMG-CoA reductase and α-glucosidase—activities not reported for laevifins or croblongifolin [3]. This functional divergence underscores that even minor structural variations (e.g., oxidation state, substitution pattern on the clerodane core) yield compounds with non-overlapping biological fingerprints, making generic substitution scientifically invalid for target-driven research programs [1][3].

Scaffold Tetraepoxy-diacetal architecture with two acetal carbons is absent in co-occurring furoclerodanes like croblongifolin and laevifins, altering conformational constraint and reactivity

Bioactivity profile Crovatin is inactive in cytotoxicity screens, whereas croblongifolin shows reported cell-line responses; substitution would introduce confounding direct activity

Activation mode Enzyme inhibitory activity emerges only after semi-synthetic derivatization, unlike directly bioactive Croton clerodanes that lack a latent-prodrug character

• [1] Aziz AN, Ismail NH, Halim SNA, Looi CY, Anouar EH, Langat MK, Mulholland D, Awang K. Laevifins A–G, clerodane diterpenoids from the Bark of Croton oblongus Burm.f. Phytochemistry. 2018;156:193-200. View Source
• [2] Roengsumran S, Petsom A, Sommit D, Vilaivan T. Croblongifolin, a new anticancer clerodane from Croton oblongifolius. Planta Med. 2002;68(3):274-277. View Source
• [3] Chulalongkorn University. Biological activity of crovatin and its derivatives. 2003. View Source

Quantitative Differentiation Evidence for Crovatin Versus In-Class Analogs

Purity and Analytical Characterization: Crovatin Versus Typical Natural Product Extracts

Commercially available crovatin is supplied with a purity specification of ≥98% as determined by HPLC, accompanied by a Certificate of Analysis (COA) including MS, NMR, and HPLC data . In contrast, many Croton-derived clerodane analogs are only available as crude extracts or with lower purity specifications (e.g., 95% for bench-scale compounds) [1]. This high purity threshold ensures reproducibility in dose-response assays and eliminates confounding signals from co-eluting impurities commonly present in natural product fractions .

Tetraepoxy-diacetal scaffold

Head-to-head comparison

2 unique acetal carbons (δC 104.4, 100.7) vs. 0 in croblongifolin/laevifins

Distinctive CHOCHOCHOCH moiety supports scaffold-specific derivatization

Acetal carbons confirmed by HMBC and single-crystal X-ray

Evidence Dimension	Purity Specification (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Typical in-class natural product: 95% (e.g., benchchem grade)
Quantified Difference	≥3 percentage points higher purity
Conditions	Commercial vendor specification; validated by COA

Why This Matters

Higher purity reduces assay variability and false positives, directly improving data reproducibility and publication quality.

• [1] Biocrick. Crovatin (BCN2517) Product Datasheet. CAS 142409-09-4. View Source

Structural Validation: Absolute Configuration Determined by X-ray Crystallography and ECD

The absolute configuration of crovatin was unequivocally established by single-crystal X-ray diffraction and independently validated by comparison of experimental Electronic Circular Dichroism (ECD) with theoretical TDDFT-calculated spectra [1][2]. In contrast, several closely related clerodane diterpenoids from the same source material—including laevifins A–G—lack X-ray structural confirmation and rely solely on spectroscopic inference for stereochemical assignment [1]. This level of structural certainty is critical for computational docking studies, structure-activity relationship (SAR) analyses, and patent filings.

Cytotoxicity profile

Cross-study comparable

Inactive vs. croblongifolin (IC₅₀ down to 0.53 µg/mL in K562)

Non-cytotoxic parent scaffold enables clean pro-drug design without intrinsic cell killing

HuCCA-1 cell line; croblongifolin data from multiple panels

Evidence Dimension	Absolute Configuration Determination Method
Target Compound Data	X-ray crystallography + experimental vs. theoretical ECD correlation
Comparator Or Baseline	Laevifins A–G: ECD correlation only (no X-ray data)
Quantified Difference	Crovatin has X-ray validated absolute configuration; laevifins A–G do not
Conditions	Single-crystal X-ray diffraction; TDDFT ECD calculation at B3LYP/6-31G(d) level

Why This Matters

Unambiguous stereochemical assignment is essential for SAR studies and intellectual property protection.

• [1] Aziz AN, Ismail NH, Halim SNA, Looi CY, Anouar EH, Langat MK, Mulholland D, Awang K. Laevifins A–G, clerodane diterpenoids from the Bark of Croton oblongus Burm.f. Phytochemistry. 2018;156:193-200. View Source
• [2] Moulis C, Bon M, Jaud J, Fouraste I. Crovatin, a furanoid diterpene from Croton levatii. Phytochemistry. 1992;31(4):1421-1423. View Source

HMG-CoA Reductase and α-Glucosidase Inhibition Profile: Crovatin Derivatives Versus Parent Scaffold

While crovatin itself is inactive against HMG-CoA reductase and α-glucosidase, specific semi-synthetic derivatives (compounds 3 and 8) exhibit inhibitory activity with IC50 values of 1.45 mM against HMG-CoA reductase [1]. Additionally, compounds 2 and 3 inhibit α-glucosidase with IC50 values of 3.90 mM and 1.85 mM, respectively [1]. This demonstrates that crovatin serves as a validated starting scaffold for generating bioactive analogs—a property not shared by all clerodane diterpenoids in the Croton genus. For example, laevifins A–G and croblongifolin have not been reported to yield active HMG-CoA reductase inhibitors upon simple chemical modification.

Latent enzyme inhibition

Class-level inference

Derivative 3: HMG-CoA reductase IC₅₀ 1.45 mM; parent inactive

Activity is conditional on derivatization, confirming prodrug-scaffold character

α-Glucosidase IC₅₀ 1.85 mM for derivative 3

Evidence Dimension	Enzyme Inhibitory Activity (IC50)
Target Compound Data	Compound 3 (crovatin derivative): 1.45 mM (HMG-CoA reductase); Compound 3: 1.85 mM (α-glucosidase)
Comparator Or Baseline	Parent crovatin: inactive against both enzymes; Laevifins/croblongifolin: no reported HMG-CoA inhibitory derivatives
Quantified Difference	Derivatization yields active inhibitors (mM range) from inactive parent scaffold
Conditions	In vitro enzyme inhibition assay; HMG-CoA reductase from rat liver microsomes; α-glucosidase from Saccharomyces cerevisiae

Why This Matters

This scaffold amenability to functionalization supports its use in medicinal chemistry campaigns targeting metabolic disorders.

• [1] Chulalongkorn University. Biological activity of crovatin and its derivatives. 2003. View Source

Selective Cytotoxicity Profile: Crovatin Exhibits Negligible Direct Tumor Cell Killing

In contrast to the significant cytotoxicity observed for croblongifolin across multiple human tumor cell lines (HEP-G2, SW620, CHAGO, KATO3, BT474) [1], crovatin itself exhibits no direct cytotoxic activity against HuCCA-1 tumor cells [2]. This negative data is scientifically valuable: it establishes that crovatin's reported anti-tumor effects in other contexts likely operate through mechanisms distinct from direct cytotoxicity—such as immunomodulation or apoptosis sensitization—rather than non-specific cytotoxicity. This selectivity profile distinguishes crovatin from other Croton-derived clerodanes like croblongifolin, which exert broad cytotoxic effects.

Absolute stereochemistry

Class-level inference

ECD/TDDFT + X-ray dual validation: ent-(8R,10β) normal series

Highest level of configurational confidence among Croton clerodanes

Many comparators rely on empirical NMR correlations only

Evidence Dimension	In vitro Cytotoxicity Against Human Tumor Cell Lines
Target Compound Data	Inactive (no IC50 achieved) against HuCCA-1
Comparator Or Baseline	Croblongifolin: significant cytotoxicity against HEP-G2, SW620, CHAGO, KATO3, BT474 (IC50 values not specified in abstract)
Quantified Difference	Qualitative difference: crovatin lacks direct cytotoxicity while croblongifolin exhibits broad activity
Conditions	HuCCA-1 human cholangiocarcinoma cell line; MTT assay

Why This Matters

Lack of direct cytotoxicity reduces off-target toxicity risk in in vivo models, making crovatin a cleaner probe for mechanistic studies.

• [1] Roengsumran S, Petsom A, Sommit D, Vilaivan T. Croblongifolin, a new anticancer clerodane from Croton oblongifolius. Planta Med. 2002;68(3):274-277. View Source
• [2] Chulalongkorn University. Biological activity of crovatin and its derivatives. 2003. View Source

Storage Stability: Validated Long-Term Storage at -20°C for Powder Form

Crovatin powder is stable for up to 3 years when stored at -20°C under desiccated conditions, with solution stability of 6 months at -20°C [1]. This validated stability profile ensures batch-to-batch consistency and reduces procurement frequency. In comparison, many Croton-derived diterpenoids lack documented stability data, necessitating empirical determination and increasing the risk of degradation-related experimental failure .

Multi-species occurrence

Class-level inference

4 Croton species vs. 1 for croblongifolin and laevifins

Reduced single-source dependency for research supply planning

Independent structural validations by multiple groups

Evidence Dimension	Powder Stability Under Recommended Storage
Target Compound Data	3 years at -20°C (desiccated)
Comparator Or Baseline	Typical in-class diterpenoids: stability not specified or <1 year at -20°C
Quantified Difference	Documented 3-year stability vs. unspecified/unvalidated
Conditions	Lyophilized powder; -20°C storage; desiccated environment

Why This Matters

Documented long-term stability reduces procurement overhead and minimizes experimental variability due to compound degradation.

• [1] Adooq Bioscience. Crovatin (A14620) Technical Datasheet. CAS 142409-09-4. View Source

Optimal Research and Procurement Use Cases for Crovatin (CAS 142409-09-4)

Natural Product Reference Standard for Phytochemical Fingerprinting of Croton Species

Crovatin's unambiguous structural characterization via X-ray crystallography and ECD [1] makes it an ideal reference standard for HPLC and LC-MS based metabolomic profiling of Croton species. Its high purity (≥98%) ensures accurate quantification in chemotaxonomic studies and quality control of Croton-derived herbal preparations.

Scaffold for Semi-Synthetic Derivatization Targeting HMG-CoA Reductase and α-Glucosidase

The demonstrated ability to generate active enzyme inhibitors (IC50 1.45–3.90 mM) from the inactive parent crovatin scaffold [2] positions this compound as a privileged starting material for medicinal chemistry campaigns focused on metabolic disorders. Researchers can leverage established synthetic protocols (acid/base hydrolysis, oxidation, reduction) [2] to rapidly access a library of neo-clerodane analogs.

Selective Probe for Investigating Non-Cytotoxic Anti-Tumor Mechanisms

Given crovatin's lack of direct cytotoxicity against HuCCA-1 tumor cells [2] despite reported in vivo anti-tumor activity , this compound is well-suited for mechanistic studies focused on immunomodulation, tumor microenvironment modulation, or apoptosis sensitization pathways—applications where broad-spectrum cytotoxic agents like croblongifolin [3] would confound interpretation.

Long-Term Reference Material for Academic Core Facilities and Compound Repositories

With validated 3-year powder stability at -20°C [4], crovatin is suitable for inclusion in institutional compound libraries, academic core facility inventories, and multi-year longitudinal studies. This documented stability profile reduces the need for frequent re-procurement and minimizes batch-to-batch variability.

Application

Selection Property

Validation Focus

Non-cytotoxic scaffold for derivatization studies

Parent scaffold inactivity in tumor cell assays

Derivative activity comparison and scaffold-specific SAR

Stereochemical reference for neo-clerodanes

Dual ECD/TDDFT and X-ray absolute configuration

Configurational assignment reproducibility and docking consistency

Phytochemical marker for Croton biodiversity

Conserved occurrence across four Croton species

Cross-species detectability via acetal carbon NMR signatures

Latent bioactivity activation mechanism studies

Conditional enzyme inhibition upon semi-synthetic modification

Reproducibility of prodrug-like activation thresholds

• [1] Aziz AN, Ismail NH, Halim SNA, Looi CY, Anouar EH, Langat MK, Mulholland D, Awang K. Laevifins A–G, clerodane diterpenoids from the Bark of Croton oblongus Burm.f. Phytochemistry. 2018;156:193-200. View Source
• [2] Chulalongkorn University. Biological activity of crovatin and its derivatives. 2003. View Source
• [3] Roengsumran S, Petsom A, Sommit D, Vilaivan T. Croblongifolin, a new anticancer clerodane from Croton oblongifolius. Planta Med. 2002;68(3):274-277. View Source
• [4] Adooq Bioscience. Crovatin (A14620) Technical Datasheet. CAS 142409-09-4. View Source